Saccharocarcin A
Saccharocarcin A
Saccharocarcin A is an unusual tetronic acid structurally related to kijanimicin, chlorothricin, tetrocarcin and versipelostatin, which has pronounced activity against Gram positive bacteria and Chlamydia trachomatis. Limited availability has restricted further investigation of this metabolite, however several members of this class have received considerable literature focus.
Brand Name:
Vulcanchem
CAS No.:
158475-32-2
VCID:
VC0021456
InChI:
InChI=1S/C67H101NO20/c1-15-41-16-17-42-24-34(6)57(87-53-29-65(13,77)61(39(11)82-53)68-40(12)69)32(4)22-30(2)44-19-18-43-55(66(44,14)62(74)54-63(75)67(42,28-41)88-64(54)76)31(3)23-33(5)58(43)84-52-27-48(83-49-21-20-45(70)35(7)78-49)60(38(10)81-52)86-51-26-47(72)59(37(9)80-51)85-50-25-46(71)56(73)36(8)79-50/h16-19,22,24,31-33,35-39,41-53,55-61,70-74,77H,15,20-21,23,25-29H2,1-14H3,(H,68,69)/b30-22+,34-24+,62-54+/t31-,32?,33-,35-,36+,37+,38+,39-,41-,42-,43-,44-,45+,46+,47+,48+,49-,50+,51+,52+,53-,55+,56+,57-,58-,59+,60+,61-,65-,66+,67-/m0/s1
SMILES:
CCC1CC23C(C=C1)C=C(C(C(C=C(C4C=CC5C(C4(C(=C(C2=O)C(=O)O3)O)C)C(CC(C5OC6CC(C(C(O6)C)OC7CC(C(C(O7)C)OC8CC(C(C(O8)C)O)O)O)OC9CCC(C(O9)C)O)C)C)C)C)OC1CC(C(C(O1)C)NC(=O)C)(C)O)C
Molecular Formula:
C67H101NO20
Molecular Weight:
1240.532
Saccharocarcin A
CAS No.: 158475-32-2
Reference Standards
VCID: VC0021456
Molecular Formula: C67H101NO20
Molecular Weight: 1240.532
| CAS No. | 158475-32-2 |
|---|---|
| Product Name | Saccharocarcin A |
| Molecular Formula | C67H101NO20 |
| Molecular Weight | 1240.532 |
| Standard InChI | InChI=1S/C67H101NO20/c1-15-41-16-17-42-24-34(6)57(87-53-29-65(13,77)61(39(11)82-53)68-40(12)69)32(4)22-30(2)44-19-18-43-55(66(44,14)62(74)54-63(75)67(42,28-41)88-64(54)76)31(3)23-33(5)58(43)84-52-27-48(83-49-21-20-45(70)35(7)78-49)60(38(10)81-52)86-51-26-47(72)59(37(9)80-51)85-50-25-46(71)56(73)36(8)79-50/h16-19,22,24,31-33,35-39,41-53,55-61,70-74,77H,15,20-21,23,25-29H2,1-14H3,(H,68,69)/b30-22+,34-24+,62-54+/t31-,32?,33-,35-,36+,37+,38+,39-,41-,42-,43-,44-,45+,46+,47+,48+,49-,50+,51+,52+,53-,55+,56+,57-,58-,59+,60+,61-,65-,66+,67-/m0/s1 |
| Standard InChIKey | QQZJNABARVXBJD-IXCNRNCNSA-N |
| SMILES | CCC1CC23C(C=C1)C=C(C(C(C=C(C4C=CC5C(C4(C(=C(C2=O)C(=O)O3)O)C)C(CC(C5OC6CC(C(C(O6)C)OC7CC(C(C(O7)C)OC8CC(C(C(O8)C)O)O)O)OC9CCC(C(O9)C)O)C)C)C)C)OC1CC(C(C(O1)C)NC(=O)C)(C)O)C |
| Appearance | White solid |
| Description | Saccharocarcin A is an unusual tetronic acid structurally related to kijanimicin, chlorothricin, tetrocarcin and versipelostatin, which has pronounced activity against Gram positive bacteria and Chlamydia trachomatis. Limited availability has restricted further investigation of this metabolite, however several members of this class have received considerable literature focus. |
| Reference | A family of novel macrocyclic lactones, the saccharocarcins produced by Saccharothrix aerocolonigenes subsp. antibiotica. I. Taxonomy, Fermentation, Isolation, and Biological Properties. Horan A.C. et al. , J. Antibiot. 1997, 50, 119.A family of novel macrocyclic lactones, the saccharocarcins produced by Saccharothrix aerocolonigenes subsp. antibiotica. II. Physico-chemical Properties and Structure Determination. Hegde V.R. et al. , J. Antibiot. 1997, 50, 126.Effect on tumor cells of blocking survival response to glucose deprivation. Park H.R. J. Natl. Cancer. Inst. 2004, 96, 1300.Apoptosis and inactivation of the PI3-kinase pathway by tetrocarcin A in breast cancers. Nakajima H. Biochem Biophys Res Commun. 2007, 356, 260. |
| Last Modified | Aug 20 2021 |
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